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Compound of Interest

Compound Name: Diuron

Cat. No.: B1670789 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of Diuron, a common herbicide, within a laboratory setting. Adherence to these procedures is

critical for ensuring personnel safety and environmental protection. Wastes containing Diuron
must be managed as hazardous waste in accordance with local, state, and federal regulations.

[1][2]

Immediate Safety Protocols
Before handling Diuron for any purpose, including disposal, it is imperative to be familiar with

the appropriate personal protective equipment (PPE) and handling procedures.

Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves, such as those made of polyethylene or polyvinyl chloride.

[3]

Protective Clothing: A long-sleeved shirt and long pants are required to minimize skin

contact.[3][4]

Eye Protection: Safety glasses or goggles to protect against splashes.[1][3]

Footwear: Closed-toe shoes and socks.[3][4]

Handling Procedures:
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Work in a well-ventilated area to avoid inhalation of dust or mists.[5][6][7]

Avoid all direct personal contact, including inhalation and contact with skin and eyes.[1]

Wash hands thoroughly with soap and water after handling and before eating, drinking, or

using the toilet.[6][7][8]

Contaminated clothing should be removed immediately and washed separately from other

laundry before reuse.[3][4][7][8]

Spill Management and Cleanup
In the event of a Diuron spill, immediate and proper containment is crucial to prevent

environmental contamination and exposure.

Spill Response Protocol:

Evacuate and Secure: Evacuate all non-essential personnel from the spill area.[2]

Control the Source: If it is safe to do so, stop the source of the spill.[3][4][8]

Contain the Spill:

For liquid spills: Dike the spill using an inert, absorbent material such as clay, sand, or

vermiculite to prevent it from spreading or entering drains.[3][6][7]

For solid spills: Use dry cleanup procedures to avoid generating dust.[1] Moisten the

material slightly with water to prevent it from becoming airborne before sweeping.[1]

Collect the Waste: Carefully sweep or vacuum the spilled material and place it into a clearly

labeled, sealed container for hazardous waste disposal.[1][2][4][8]

Decontaminate the Area: Clean the spill area thoroughly with water.[6][7] Collect all cleaning

runoff and dispose of it as hazardous waste. Do not allow runoff to enter municipal sewers or

open bodies of water.[1][4]

Consult Authorities: For significant spills, it may be necessary to contact your state's

Department of Environmental Protection (DEP) or the regional Environmental Protection
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Agency (EPA) office for specific guidance.[2]

Diuron Waste Disposal Procedures
All Diuron-containing wastes, including unused product, contaminated lab materials, and spill

cleanup debris, must be treated as hazardous waste.

Step-by-Step Disposal Guide:

Waste Identification: Identify all materials contaminated with Diuron. This includes residual

product, solutions, and any items used in handling or cleanup (e.g., gloves, absorbent pads,

glassware).

Segregation and Collection: Collect all Diuron waste in a dedicated, properly sealed, and

clearly labeled hazardous waste container.

Storage: Store the waste container in a designated, secure area, away from incompatible

materials such as strong acids.[2] Ensure the storage area is cool and well-ventilated.[2]

Arrangement for Disposal: Contact your institution's Environmental Health and Safety (EHS)

office or a licensed hazardous waste disposal contractor to arrange for pickup and proper

disposal at an approved waste disposal facility.[4][6][7][8][9] Open dumping is strictly

prohibited.[8]

Empty Container Disposal
Empty Diuron containers must also be managed carefully to prevent reuse and ensure residual

chemical is handled correctly.

Procedure for Empty Containers:

Decontamination: Triple-rinse the empty container with a suitable solvent (e.g., water).[4]

Pour the rinsate into a hazardous waste collection container; never pour it down the drain.[1]

[10]

Prevent Reuse: Puncture and crush the container to render it unusable.[1][4]
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Final Disposal: Dispose of the cleaned, punctured container in a sanitary landfill or through

incineration, as permitted by state and local authorities.[4][8] Alternatively, some agricultural

recycling programs may accept these containers.[4][11]

Regulatory and Transportation Data
Quantitative thresholds trigger specific federal regulations under the Comprehensive

Environmental Response, Compensation, and Liability Act (CERCLA) and the Department of

Transportation (DOT).

Regulation Substance Threshold Quantity Regulatory Impact

CERCLA
Diuron (CAS: 330-54-

1)
100 pounds

Spills exceeding this

amount must be

reported to the

National Response

Center.[4][8]

US DOT
Diuron (Liquid

Formulation)
> 30 Gallons

Regulated as: RQ,

Environmentally

Hazardous

Substance, Liquid,

N.O.S. (Diuron), 9,

UN3082, III.[4]

US DOT
Diuron (Solid

Formulation)
≥ 125 pounds

Regulated as:

UN3077,

Environmentally

Hazardous

Substance, Solid,

N.O.S. (Diuron), 9, III.

[9]

Diuron Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of Diuron
waste in a laboratory setting.
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Identify Diuron Waste

Determine Waste Type

Unused Product or
Contaminated Materials

  Product/
  Materials

Spill Cleanup Debris

Spill Debris Empty Container

Container 

Collect in Labeled
Hazardous Waste Container

Triple-Rinse Container

Store Securely in
Designated Area

Collect Rinsate as
Hazardous Waste

Puncture Container
to Prevent Reuse

Dispose of Container in
Sanitary Landfill or via Recycling

(per local regulations)

Contact EHS or Licensed
Waste Contractor for Disposal

Click to download full resolution via product page

Caption: Decision workflow for handling and disposing of different types of Diuron waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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